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Compound of Interest

Methyl 4-amino-5-chloro-2-
Compound Name:
methoxybenzoate

Cat. No.: B1348733

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological efficacy of analogs of Methyl 4-
amino-5-chloro-2-methoxybenzoate. The following sections present quantitative data from
preclinical studies, detailed experimental methodologies, and visualizations of structure-activity
relationships and experimental workflows to facilitate an objective evaluation of these
compounds for potential therapeutic applications. The primary biological activities identified for
analogs of this scaffold are gastroprokinetic and anticancer effects.

Gastroprokinetic Activity

A series of benzamide analogs derived from 4-amino-5-chloro-2-methoxybenzoic acid and its
ethoxy counterpart have been investigated for their ability to enhance gastric emptying. These
studies reveal key structure-activity relationships that influence their potency as
gastroprokinetic agents.

Quantitative Comparison of Gastroprokinetic Activity

The efficacy of these analogs was primarily assessed by their effect on gastric emptying in rats.
The data presented below is sourced from studies on 4-amino-5-chloro-2-alkoxy-N-[(4-
substituted 2-morpholinyl)methyl]lbenzamides.
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Gastric Emptying

Compound ID R (N-4 Substituent) R’ (%) at 1 mglkg, p.o.
la -CH2-(4-F-Ph) -CHs 75.3+5.2
1b -CHz-(4-F-Ph) -C2Hs 80.1+6.3
57a -CHz-(3-pyridyl) -CHs 70.5+4.8
57b -CHa-(3-pyridyl) -CzHs 81.2+5.5
Control Vehicle - 35.6+3.1

Data is presented as mean = S.E. A higher percentage indicates greater gastric emptying and
thus higher prokinetic activity.

Structure-Activity Relationships for Gastroprokinetic
Agents

The development of potent gastroprokinetic agents from the 4-amino-5-chloro-2-
alkoxybenzamide scaffold has been guided by systematic modifications. The following diagram
illustrates the key structural elements and their impact on activity.
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Structure-Activity Relationship for Gastroprokinetic Activity

G-Amino-5-chloro-2-alkoxybenzamide Core)

Ethoxy slightly better than Methoxy Essential for activity
R'= OCH3 or OC2H5 Side Chain at Amide Nitrogen
(Alkoxy Group at C2) (e.g., (4-substituted 2-morpholinyl)methyl)

Key determinant of potency

v
(Substituent at N-4 of Morpholine Ring)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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